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Compound of Interest

Compound Name: L-Valine-13C5,15N,d8

Cat. No.: B12052582 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for L-Valine-13C5,15N,d8, a stable isotope-labeled amino acid.

Adherence to these protocols is critical for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure. The following table summarizes the recommended PPE for

handling L-Valine-13C5,15N,d8.
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PPE Category Item
Specifications and Usage
Notes

Eye Protection Safety glasses/goggles

Should be worn at all times in

the laboratory. Use safety

goggles with side-shields for

enhanced protection.[1][2]

Hand Protection Protective gloves

Nitrile gloves are suitable for

handling this substance.[2][3]

[4] Always inspect gloves

before use and change them

immediately if contaminated.[3]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from potential spills.[2]

[5]

Respiratory Protection Dust mask/Respirator

Recommended when there is

a potential for dust formation,

such as when handling the

powdered form of the

substance. A type N95 (US)

dust mask is suggested.

Operational Plan: Step-by-Step Handling Procedure
Proper handling techniques are crucial to minimize exposure and maintain the integrity of the

compound.

Preparation: Before handling, ensure that the work area is clean and uncluttered. Confirm

that a safety shower and eye wash station are readily accessible.[1]

Ventilation: Always handle L-Valine-13C5,15N,d8 in a well-ventilated area.[1][6][7] A

chemical fume hood is recommended, especially when working with the solid form, to

mitigate dust inhalation.[6][7]
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Donning PPE: Put on all required PPE as outlined in the table above before opening the

container.

Weighing and Transfer: When weighing or transferring the powder, do so carefully to avoid

creating dust. Use appropriate tools, such as a spatula, and transfer the compound into a

suitable container.

Dissolving: If preparing a solution, add the solvent to the solid slowly to prevent splashing.

Storage: After use, ensure the container is tightly sealed to prevent contamination and

degradation.[1] Store at room temperature, away from light and moisture.[6][7][8]

Hygiene: After handling is complete, remove PPE and wash hands thoroughly with soap and

water.[6][7]

Disposal Plan
Proper disposal of L-Valine-13C5,15N,d8 and its containers is essential to prevent

environmental contamination and comply with regulations.
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Waste Type Disposal Method Regulatory Compliance

Unused L-Valine-13C5,15N,d8

Offer the surplus material to a

licensed disposal company.[6]

[7] Alternatively, it can be

dissolved or mixed with a

combustible solvent and

incinerated in a chemical

incinerator equipped with an

afterburner and scrubber.[6][7]

All disposal must be carried

out in accordance with local,

state, and federal regulations.

[6][7]

Contaminated Materials

Any materials, such as gloves,

wipes, or containers, that have

come into contact with the

compound should be collected

in a suitable, labeled container

for disposal by a licensed

waste disposal company.[6]

Follow institutional guidelines

and local regulations for the

disposal of chemically

contaminated waste.

Empty Containers

Dispose of empty containers

as unused product unless

thoroughly decontaminated.[6]

Consult with your institution's

environmental health and

safety office for specific

guidance on container

disposal.

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of L-Valine-
13C5,15N,d8 in a laboratory setting.
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Preparation

Handling

Post-Handling

Disposal

1. Prepare Clean Work Area

2. Verify Safety Equipment
(Eyewash, Shower)

3. Don Appropriate PPE

4. Weigh & Transfer Compound
in Ventilated Area

5. Prepare Solution (if needed)

6. Seal and Store Compound

7. Remove PPE

8. Wash Hands Thoroughly

9. Collect Waste
(Unused Compound, Contaminated Items)

10. Dispose via Licensed Company
or Incineration

Click to download full resolution via product page

Handling and Disposal Workflow for L-Valine-13C5,15N,d8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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